Cas no 2680865-71-6 (5-(3,4-Dimethoxyphenyl)-3-(2,2,2-trifluoroacetamido)thiophene-2-carboxylic acid)

• Product Name: 5-(3,4-Dimethoxyphenyl)-3-(2,2,2-trifluoroacetamido)thiophene-2-carboxylic acid
• CAS No: 2680865-71-6
• MF: C₁₅H₁₂F₃NO₅S
• MW: 375.319693565369
• CID: 5626755
• PubChem ID: 165926786
• Update Time: 2025-05-22

5-(3,4-Dimethoxyphenyl)-3-(2,2,2-trifluoroacetamido)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680865-71-6
• 5-(3,4-dimethoxyphenyl)-3-(2,2,2-trifluoroacetamido)thiophene-2-carboxylic acid
• EN300-28301368
• 5-(3,4-Dimethoxyphenyl)-3-(2,2,2-trifluoroacetamido)thiophene-2-carboxylic acid

• Inchi： 1S/C15H12F3NO5S/c1-23-9-4-3-7(5-10(9)24-2)11-6-8(12(25-11)13(20)21)19-14(22)15(16,17)18/h3-6H,1-2H3,(H,19,22)(H,20,21)
• InChI Key： ZGYMWNOKTATQEL-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C=C1C1C=CC(=C(C=1)OC)OC)NC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 375.03882814g/mol
• Monoisotopic Mass: 375.03882814g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 113Ų

Additional information on 5-(3,4-Dimethoxyphenyl)-3-(2,2,2-trifluoroacetamido)thiophene-2-carboxylic acid

5-(3,4-Dimethoxyphenyl)-3-(2,2,2-trifluoroacetamido)thiophene-2-carboxylic Acid: A Comprehensive Overview

The compound 5-(3,4-Dimethoxyphenyl)-3-(2,2,2-trifluoroacetamido)thiophene-2-carboxylic acid, identified by the CAS number CAS No. 2680865-71-6, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a thiophene ring with a dimethoxyphenyl group and a trifluoroacetamido substituent. The presence of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a subject of interest in both academic and industrial research.

The thiophene ring in the molecule serves as a versatile platform for further functionalization. Thiophenes are known for their aromaticity and stability, which are crucial for applications in electronics and optoelectronics. The substitution pattern of the thiophene ring in this compound is particularly noteworthy: the 5-position is occupied by a 3,4-dimethoxyphenyl group, while the 3-position bears a trifluoroacetamido group. These substituents not only enhance the molecule's electronic properties but also contribute to its solubility and reactivity.

The dimethoxyphenyl group attached to the thiophene ring introduces electron-donating effects due to the methoxy groups. This substitution pattern is known to increase the conjugation length of the molecule, which can be advantageous in applications such as light-harvesting materials or organic semiconductors. On the other hand, the trifluoroacetamido group at the 3-position introduces electron-withdrawing effects due to the highly electronegative fluorine atoms. This creates a balance between electron-donating and electron-withdrawing groups on the thiophene ring, resulting in unique electronic characteristics that can be tailored for specific applications.

The synthesis of this compound involves a series of carefully designed organic reactions. The starting material typically includes a substituted thiophene derivative, which undergoes nucleophilic substitution or coupling reactions to introduce the desired substituents. The introduction of the dimethoxyphenyl group often requires cross-coupling techniques such as Suzuki-Miyaura coupling or Buchwald-Hartwig amination. Similarly, the addition of the trifluoroacetamido group may involve acylation or amidation reactions under specific conditions to ensure high yields and purity.

In terms of applications, this compound has shown promise in several areas. Its electronic properties make it a potential candidate for use in organic light-emitting diodes (OLEDs), where tailored electronic transitions can enhance device performance. Additionally, its structure suggests potential applications in drug design due to its ability to interact with biological systems through various non-covalent interactions such as hydrogen bonding and π–π stacking.

Recent studies have explored the use of this compound as a building block for advanced materials such as conductive polymers and metal-organic frameworks (MOFs). The combination of its aromaticity and functional substituents allows for strong intermolecular interactions, which are essential for constructing robust materials with desired mechanical and electronic properties.

In conclusion, CAS No. 2680865-71-6, or 5-(3,4-Dimethoxyphenyl)-3-(2,2,2-trifluoroacetamido)thiophene-2-carboxylic acid, represents an exciting advancement in organic chemistry with diverse potential applications across multiple disciplines.